3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(4-methoxyphenyl)methylsulfanyl]-5-propyl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C13H18N4OS/c1-3-4-12-15-16-13(17(12)14)19-9-10-5-7-11(18-2)8-6-10/h5-8H,3-4,9,14H2,1-2H3
• InChI Key: XOLNQCYRRHXLJF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(N1N)SCC2=CC=C(C=C2)OC
• Molecular Formula: C13H18N4OS
• Molecular Weight: 278.38 g/mol

Description

3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine involves the inhibition of various enzymes. It has been found to inhibit tyrosine kinase by binding to the ATP-binding site and preventing the phosphorylation of target proteins. It also inhibits phosphodiesterase by increasing the levels of cyclic AMP, which leads to the relaxation of smooth muscles. Additionally, it inhibits carbonic anhydrase by binding to the active site and preventing the conversion of carbon dioxide to bicarbonate.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to possess potent antimicrobial activity against a variety of gram-positive and gram-negative bacteria, as well as fungi. It also exhibits antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been found to possess anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine is its broad spectrum of activity against a variety of enzymes and microorganisms. It is also relatively easy to synthesize and has been shown to exhibit good stability under various conditions. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine. One potential direction is the development of more potent analogs with improved selectivity and reduced toxicity. Another direction is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer and infectious diseases. Additionally, further studies are needed to elucidate the compound's mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of 3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine involves the reaction of 4-methoxybenzyl chloride and propylthiol with sodium azide in the presence of copper (I) iodide as a catalyst. The resulting intermediate is then treated with propylamine to obtain the final product. This synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

3-[(4-methoxybenzyl)thio]-5-propyl-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against a variety of enzymes, including tyrosine kinase, phosphodiesterase, and carbonic anhydrase. It has also been shown to possess antimicrobial, antifungal, and antitumor properties.